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Compound of Interest |

[2-Amino-1-(furan-2-yl)ethyl]
Compound Name:

(benzyl)amine
CAS No.: 128349-17-7
Cat. No.: B1374211

Get Quote

Introduction

This technical guide provides an in-depth analysis of the spectroscopic data for 2-(furan-2-
yl)ethanamine (CAS 1121-46-6). It is important to clarify a potential ambiguity in nomenclature.
The user-specified topic is "2-Amino-1-(furan-2-yl)ethylamine". This is a non-standard name.
Based on common chemical synthesis precursors and database entries, this guide will focus on
the well-documented isomer, 2-(furan-2-yl)ethanamine. This compound is a valuable building
block in medicinal chemistry and organic synthesis, often used as a bioisostere for
phenethylamine derivatives, which can enhance metabolic stability and receptor interactions in
drug design.[1][2] A thorough understanding of its spectroscopic signature is paramount for its
unambiguous identification, purity assessment, and structural verification in research and
development settings.

This document will delve into the core spectroscopic techniques: Nuclear Magnetic Resonance
(NMR) Spectroscopy, Infrared (IR) Spectroscopy, and Mass Spectrometry (MS). We will
explore the theoretical underpinnings of the expected spectral features and, where available,
present experimental data. The causality behind experimental choices and data interpretation
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will be explained to provide actionable insights for researchers, scientists, and drug
development professionals.

Molecular Structure and Overview

Before delving into the spectroscopic data, it is essential to visualize the molecule's structure
and the relationship between its different components.

Caption: Molecular structure of 2-(furan-2-yl)ethanamine.

Mass Spectrometry (MS)

Mass spectrometry is a destructive analytical technique that provides information about the
molecular weight and structural fragments of a compound. For 2-(furan-2-yl)ethanamine,
electron ionization (El) is a common method for generating ions.

Experimental Protocol: Electron lonization Mass
Spectrometry (EI-MS)

o Sample Introduction: A dilute solution of 2-(furan-2-yl)ethanamine in a volatile solvent (e.qg.,
methanol or dichloromethane) is injected into the gas chromatograph (GC) coupled to the
mass spectrometer. The GC separates the analyte from the solvent and any impurities.

« lonization: As the analyte elutes from the GC column, it enters the ion source of the mass
spectrometer. Here, it is bombarded with a high-energy electron beam (typically 70 eV). This
process ejects an electron from the molecule, forming a positively charged molecular ion
(M+e),

e Fragmentation: The molecular ion is energetically unstable and undergoes fragmentation,
breaking into smaller, characteristic charged fragments and neutral species. The
fragmentation pattern is reproducible and serves as a "fingerprint" for the molecule.

e Mass Analysis: The ions are accelerated into a mass analyzer (e.g., a quadrupole), which
separates them based on their mass-to-charge ratio (m/z).

o Detection: A detector counts the number of ions at each m/z value, generating a mass
spectrum, which is a plot of relative ion abundance versus m/z.
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Data Interpretation and Fragmentation Pathway

The mass spectrum of 2-(furan-2-yl)ethanamine is characterized by a molecular ion peak and

several key fragment ions. The experimental data obtained from a GC-MS analysis is

summarized below.[3]

Proposed
miz Formula Notes
Fragment lon
111 [M]*e [CsHoNO]*e Molecular lon
Loss of the aminoethyl
radical, formation of
81 [M - CHzNH2]* [CsHsO]* )
the furfuryl cation.
Base Peak.
Iminium ion, a
30 [CH2NHz]* [CHaN]* common fragment for

primary amines.

The most prominent feature in the mass spectrum is the base peak at m/z 81. This high

stability is attributed to the formation of the resonance-stabilized furfuryl cation. The

fragmentation process is initiated by the cleavage of the Ca-C(3 bond (the bond between the

two carbons of the ethyl chain), which is a characteristic fragmentation pathway for alkyl-

substituted aromatic rings.

[CeHaNO]*e
m/z 111
- *CH2NH:z - *CsHs0
[CsHsO1* [CHaN]*
m/z 81 (Base Peak) m/z 30

Figure 2: Proposed Mass Fragmentation Pathway
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Caption: Proposed EI-MS fragmentation of 2-(furan-2-yl)ethanamine.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful non-destructive technique that provides detailed information
about the carbon-hydrogen framework of a molecule.

Experimental Protocol: *H and **C NMR

o Sample Preparation: Dissolve approximately 5-10 mg of 2-(furan-2-yl)ethanamine in about
0.6-0.7 mL of a deuterated solvent (e.g., CDCIs or DMSO-ds). The choice of solvent is
critical; CDCls is a good general-purpose solvent, while DMSO-ds is useful for observing
exchangeable protons like those of the amine group. Add a small amount of an internal
standard, such as tetramethylsilane (TMS), for chemical shift referencing (& = 0.00 ppm).

o Data Acquisition: The sample is placed in a high-field NMR spectrometer. For *H NMR, a
standard pulse sequence is used. For 33C NMR, a proton-decoupled sequence is typically
employed to simplify the spectrum and enhance sensitivity.

o Data Processing: The acquired free induction decay (FID) is subjected to Fourier
transformation to generate the frequency-domain NMR spectrum. The spectrum is then
phased, baseline-corrected, and calibrated.

'H NMR Spectral Data (Predicted)

While experimental data is not readily available in public databases, the *H NMR spectrum can
be reliably predicted based on established chemical shift principles and data from similar furan-
containing compounds.[4]
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Chemical Shift

Multiplicity
(3, ppm)

Integration

Assignment

Rationale

~7.30 dd

1H

H-5 (furan)

Proton adjacent
to the oxygen
atom,
deshielded.

~6.25 dd

1H

H-4 (furan)

Proton on the
furan ring
coupled to H-3
and H-5.

~6.05 d

1H

H-3 (furan)

Proton on the
furan ring
adjacent to the

substitution.

~2.90 t

2H

-CH2-N

Methylene group
adjacent to the
electronegative

nitrogen atom.

~2.75 t

2H

Furan-CHza-

Methylene group
adjacent to the

furan ring.

~1.50 brs

2H

-NH2

Amine protons;
chemical shift
and multiplicity
can vary with
solvent and

concentration.

13C NMR Spectral Data (Predicted)

The proton-decoupled 2C NMR spectrum is expected to show six distinct signals,

corresponding to the six unique carbon environments in the molecule.
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Chemical Shift (6, ppm) Assignment Rationale
Carbon bearing the ethylamine
~155 C-2 (furan) ) )
substituent, deshielded.
Carbon adjacent to the oxygen
~141 C-5 (furan) )
atom, deshielded.
~110 C-4 (furan) Shielded aromatic carbon.
~105 C-3 (furan) Shielded aromatic carbon.
Carbon attached to the
~42 -CH2-N _
nitrogen atom.
Carbon attached to the furan
~30 Furan-CHa-

ring.

Infrared (IR) Spectroscopy

IR spectroscopy measures the absorption of infrared radiation by a molecule, which
corresponds to vibrational transitions. It is particularly useful for identifying the presence of
specific functional groups.

Experimental Protocol: Attenuated Total Reflectance
(ATR)-IR

e Sample Preparation: A small drop of neat liquid 2-(furan-2-yl)ethanamine is placed directly
onto the ATR crystal (e.g., diamond or germanium).

o Data Acquisition: The IR beam is passed through the crystal in such a way that it reflects off
the internal surface in contact with the sample. At each reflection, the beam penetrates a
small distance into the sample, and absorption occurs at specific wavelengths corresponding
to the vibrational frequencies of the functional groups.

o Data Analysis: The resulting spectrum is a plot of transmittance or absorbance versus
wavenumber (cm~1).

Characteristic IR Absorption Bands (Predicted)
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Wavenumber ] ) ]
Vibration Functional Group Notes
(cm™)
Typically two bands
3400-3250 N-H stretch Primary Amine for the symmetric and
asymmetric stretches.
) Aromatic C-H
3150-3100 C-H stretch Furan Ring )
stretching.
Aliphatic C-H
2950-2850 C-H stretch -CHa- _
stretching.
~1600 N-H bend Primary Amine Scissoring vibration.
) Aromatic ring
1580-1450 C=C stretch Furan Ring ) o
stretching vibrations.
Characteristic ether
~1015 C-O-C stretch Furan Ring stretch of the furan

ring.

The presence of a primary amine is typically indicated by a pair of medium-intensity bands in
the 3400-3250 cm~* region. The vibrations of the furan ring provide a characteristic fingerprint
in the 1600-1000 cm~1 region.

Workflow Summary

The comprehensive spectroscopic analysis of 2-(furan-2-yl)ethanamine follows a logical
progression to ensure structural confirmation and purity assessment.
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Figure 3: General Spectroscopic Analysis Workflow

Click to download full resolution via product page

Caption: A generalized workflow for the spectroscopic analysis of a chemical compound.

Conclusion

The spectroscopic data of 2-(furan-2-yl)ethanamine provides a unique set of fingerprints for its
identification and characterization. Mass spectrometry confirms the molecular weight and
reveals a characteristic fragmentation pattern dominated by the stable furfuryl cation. While
experimental NMR and IR spectra are not widely disseminated, their features can be reliably
predicted based on fundamental principles and comparison with related structures. This guide
provides a comprehensive framework for researchers to acquire, interpret, and utilize the
spectroscopic data of this important synthetic building block, ensuring scientific integrity and
facilitating its application in drug discovery and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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